Daucene
Daucene
Daucene belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Daucene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, daucene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, daucene can be found in carrot, cumin, root vegetables, and wild carrot. This makes daucene a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
16661-00-0
VCID:
VC21021880
InChI:
InChI=1S/C15H24/c1-11(2)13-8-10-15(4)9-7-12(3)5-6-14(13)15/h7,11H,5-6,8-10H2,1-4H3
SMILES:
CC1=CCC2(CCC(=C2CC1)C(C)C)C
Molecular Formula:
C15H24
Molecular Weight:
204.35 g/mol
Daucene
CAS No.: 16661-00-0
Cat. No.: VC21021880
Molecular Formula: C15H24
Molecular Weight: 204.35 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Daucene belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Daucene is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, daucene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, daucene can be found in carrot, cumin, root vegetables, and wild carrot. This makes daucene a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 16661-00-0 |
| Molecular Formula | C15H24 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | 6,8a-dimethyl-3-propan-2-yl-2,4,5,8-tetrahydro-1H-azulene |
| Standard InChI | InChI=1S/C15H24/c1-11(2)13-8-10-15(4)9-7-12(3)5-6-14(13)15/h7,11H,5-6,8-10H2,1-4H3 |
| Standard InChI Key | MGMBZNCFUFRSSP-UHFFFAOYSA-N |
| SMILES | CC1=CCC2(CCC(=C2CC1)C(C)C)C |
| Canonical SMILES | CC1=CCC2(CCC(=C2CC1)C(C)C)C |
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